Cas no 82499-07-8 (1H-Purine, 6-((1-methylpropyl)thio)-)

• Product name: 1H-Purine, 6-((1-methylpropyl)thio)-
• CAS No: 82499-07-8
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• CID: 987874
• PubChem ID: 95607

1H-Purine, 6-((1-methylpropyl)thio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 6-[(1-methylpropyl)thio]-
• SCHEMBL21316653
• 4-26-00-01983 (Beilstein Handbook Reference)
• BRN 0011514
• 1H-Purine, 6-((1-methylpropyl)thio)-
• 82499-07-8
• AKOS002203772
• Purine, 6-(sec-butylthio)-
• 6-((1-Methylpropyl)thio)purine
• AI3-50264
• 6-(sec-Butylthio)purine
• NSC 22769
• 6-(butan-2-ylsulfanyl)-9H-purine
• STK944645

• Inchi： InChI=1S/C9H12N4S/c1-3-6(2)14-9-7-8(11-4-10-7)12-5-13-9/h4-6H,3H2,1-2H3,(H,10,11,12,13)
• InChI Key： YLMWMBWJGSIKKF-UHFFFAOYSA-N
• SMILES： CCC(C)SC1=NC=NC2=C1NC=N2

Computed Properties

• Exact Mass: 208.07826757g/mol
• Monoisotopic Mass: 208.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų